Cas no 2091600-06-3 (5H-Pyrrolo[3,4-b]pyridine-2-carboxylic acid, 6,7-dihydro-, ethyl ester)

• Product Name: 5H-Pyrrolo[3,4-b]pyridine-2-carboxylic acid, 6,7-dihydro-, ethyl ester
• CAS No: 2091600-06-3
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 6385507
• PubChem ID: 131426421
• Update Time: 2025-10-28

5H-Pyrrolo[3,4-b]pyridine-2-carboxylic acid, 6,7-dihydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[3,4-b]pyridine-2-carboxylic acid, 6,7-dihydro-, ethyl ester
• Ethyl 6,7-dihydro-5H-pyrrolo[3,4-b]pyridine-2-carboxylate
• ethyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carboxylate
• 2091600-06-3
• EN300-6509533

• Inchi： 1S/C10H12N2O2/c1-2-14-10(13)8-4-3-7-5-11-6-9(7)12-8/h3-4,11H,2,5-6H2,1H3
• InChI Key： XIBYTUKJBICZLL-UHFFFAOYSA-N
• SMILES： C12CNCC1=CC=C(C(OCC)=O)N=2

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• Boiling Point: 345.0±42.0 °C(Predicted)
• pka: 5.75±0.20(Predicted)

Additional information on 5H-Pyrrolo[3,4-b]pyridine-2-carboxylic acid, 6,7-dihydro-, ethyl ester

5H-Pyrrolo[3,4-b]pyridine-2-carboxylic acid, 6,7-dihydro-, ethyl ester

The compound with CAS No. 2091600-06-3, known as 5H-Pyrrolo[3,4-b]pyridine-2-carboxylic acid, 6,7-dihydro-, ethyl ester, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrrolopyridines, which are fused bicyclic systems composed of a pyrrole and a pyridine ring. The presence of the ethyl ester group and the dihydro functionality introduces unique electronic and structural properties that make this compound a promising candidate for various applications.

Recent studies have highlighted the potential of 5H-Pyrrolo[3,4-b]pyridine derivatives in drug discovery. Researchers have explored their ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are critical in various disease states including cancer and neurodegenerative disorders. The dihydro functionality in this compound is particularly interesting as it may influence the molecule's bioavailability and pharmacokinetic properties.

In addition to its biological applications, this compound has shown promise in materials science. The conjugated system within the pyrrolopyridine framework allows for strong electronic interactions, making it a potential candidate for use in organic electronics. Recent advancements in thin-film transistor (TFT) technology have demonstrated that molecules with similar structures can exhibit favorable charge transport properties. This suggests that 5H-Pyrrolo[3,4-b]pyridine-2-carboxylic acid derivatives could be utilized in next-generation electronic devices.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrolopyridine core. Recent research has focused on optimizing these synthetic routes to improve yield and reduce costs. For instance, methodologies involving transition metal-catalyzed coupling reactions have been employed to construct the fused bicyclic system efficiently. The introduction of the ethyl ester group is often achieved through standard esterification techniques, ensuring compatibility with subsequent functionalization steps.

The structural versatility of this compound also makes it an attractive target for further chemical modifications. By altering substituents at various positions on the pyrrolopyridine ring, researchers can fine-tune its physical and chemical properties for specific applications. For example, introducing electron-withdrawing groups can enhance its electroactivity, while bulky substituents may improve its stability under harsh conditions.

In conclusion, the compound with CAS No. 2091600-06-3 represents a fascinating example of how structural complexity can lead to diverse functional properties. Its potential applications span across drug discovery and materials science, driven by advancements in synthetic chemistry and a deeper understanding of its electronic behavior. As research continues to uncover new insights into this molecule's capabilities, it is likely to play an increasingly important role in both academic and industrial settings.